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The table below summarizes the key information available for COX-2-IN-7.

Parameter Specification

Recommended
Storage

"Room temperature in continental US; may vary elsewhere." [1]

Molecular Formula C₁₅H₁₃N₃O₂S₂ [1]

Molecular Weight 331.41 g/mol [1]

Purity &
Documentation

Must be verified by the user via the Certificate of Analysis (CoA) provided

with the product [1]

Intended Use For research use only. Not for diagnostic or therapeutic use [1].

Troubleshooting FAQs

Here are answers to common questions researchers might have:

Q: The storage instructions are vague. What are the exact temperature, humidity, and light

exposure limits?

A: The official, detailed storage conditions are specified in the Certificate of Analysis (CoA)
that accompanies the product [1]. You should always refer to this document for the most
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accurate, lot-specific information. In the CoA, look for sections on "Storage," "Stability," and

"Handling."

Q: What is the best solvent for reconstituting COX-2-IN-7, and how should I store the stock

solution?

A: The search results do not specify a recommended solvent or the stability of stock solutions.
This information should also be available in the product's CoA or from the manufacturer's

technical support. As a general best practice, note the date of reconstitution, aliquot the solution
to avoid repeated freeze-thaw cycles, and store it based on stability data.

Q: The powder has changed color or consistency. Is it still usable?

A: A change in physical appearance may indicate degradation. You should not use the
product and must verify its integrity. This can be done by comparing its analytical data (e.g.,

from HPLC or NMR) against the reference data provided in the CoA.

Experimental Workflow for Handling COX-2-IN-7

The following diagram outlines a logical workflow for receiving, handling, and storing COX-2-IN-7 to

ensure its stability in your experiments.
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Receive Shipment of COX-2-IN-7

Immediately Inspect Package
and Vial

Locate Certificate of
Analysis (CoA)

Verify Storage Conditions
from CoA

Store Powder as Directed
(e.g., Room Temperature, Desiccant)

Reconstitute Powder per Protocol
(Note: Solvent not specified in results)

Aliquot Stock Solution
to Avoid Freeze-Thaw Cycles

Store Aliquots Based on
Stability Data

Document All Steps
(Lot Number, Date, Conditions)

For Future Reference

Click to download full resolution via product page
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Key Takeaways for Your Research

The Certificate of Analysis (CoA) is Critical: The most reliable source for storage temperature, light
sensitivity, humidity tolerance, and shelf life is the CoA provided with your specific product lot [1].

Establish In-Lab Protocols: Develop and document your Standard Operating Procedures (SOPs)
for handling, covering reconstitution solvents, stock solution storage, and stability tracking.

Consult Manufacturer Support: For troubleshooting specific to your experiments, directly contact
the manufacturer's technical support team for guidance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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